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Compound of Interest

Compound Name: Nms-P118

Cat. No.: B609609

For Immediate Reference: Nms-P118 is classified as harmful if swallowed and very toxic to
aquatic life with long-lasting effects. Proper disposal is crucial to prevent environmental
contamination and ensure laboratory safety. This document provides detailed procedures for
the safe handling and disposal of Nms-P118.

This guide is intended for researchers, scientists, and drug development professionals who
handle Nms-P118. Adherence to these procedures is essential for maintaining a safe
laboratory environment and complying with hazardous waste regulations.

Hazard and Precautionary Data

Proper handling of Nms-P118 begins with understanding its potential hazards. The following
table summarizes key safety information derived from supplier Safety Data Sheets (SDS).
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Category

Information

Source

GHS Classification

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
(Category 1), H400; Chronic
aguatic toxicity (Category 1),
H410

[1]

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

Signal Word

Warning

[1]

Precautionary Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid
release to the environment.
P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P391: Collect spillage.
P501: Dispose of contents/
container to an approved

waste disposal plant.

[1]

Personal Protective Equipment
(PPE)

Use personal protective
equipment as required. Avoid
breathing vapors, mist, dust or
gas. Ensure adequate

ventilation.

[1]

Incompatible Materials

Strong acids/alkalis, strong

oxidising/reducing agents.

[1]

Nms-P118 Disposal Workflow
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The following diagram outlines the decision-making process and steps for the proper disposal
of Nms-P118 waste.

Click to download full resolution via product page

Caption: Disposal workflow for Nms-P118 waste.

Experimental Protocols: Step-by-Step Disposal
Procedures

The following protocols provide detailed steps for the disposal of different forms of Nms-P118
waste. These are based on general hazardous waste guidelines and information from the
substance's Safety Data Sheets.

Protocol 1: Disposal of Unused or Expired Nms-P118
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e Do not dispose of solid Nms-P118 down the drain or in regular trash.

o Carefully transfer the unwanted solid Nms-P118 into a designated hazardous waste
container that is compatible with the chemical.

e Ensure the container is clearly labeled with "Hazardous Waste" and the full chemical name:
"Nms-P118 (2-[1-(4,4-difluorocyclohexyl)piperidin-4-yl]-6-fluoro-3-oxo-2,3-dihydro-1H-
isoindole-4-carboxamide)".

» Seal the container tightly.

o Store the container in a designated and properly ventilated hazardous waste accumulation
area, away from incompatible materials such as strong acids, alkalis, and oxidizing agents.

[1]

» Arrange for collection by your institution's Environmental Health and Safety (EHS)
department or a licensed hazardous waste disposal company.

Protocol 2: Disposal of Empty Nms-P118 Containers

o Triple-rinse the empty container with a suitable solvent capable of removing the chemical
residue. A common practice is to use a solvent in which Nms-P118 is soluble, such as
DMSO or ethanol.[2]

o Collect all three rinsates as hazardous waste. Transfer the rinsate to a designated hazardous
waste container for flammable liquids or solvents, as appropriate.

 After triple-rinsing, the container can be considered decontaminated. Deface or remove the
original label.

e The decontaminated container may then be disposed of in the regular trash or recycled
according to your institution's policies.

Protocol 3: Disposal of Nms-P118 Solutions

e Do not pour Nms-P118 solutions down the drain. Nms-P118 is very toxic to aquatic life.[1]
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o Collect all aqueous and solvent-based solutions containing Nms-P118 in a designated
hazardous waste container.

e The waste container must be compatible with the solvent used (e.g., a specific container for
halogenated or non-halogenated solvent waste).

o Clearly label the container with "Hazardous Waste" and list all chemical constituents,
including the solvent and an approximate concentration of Nms-P118.

o Keep the container sealed when not in use and store it in a designated secondary
containment area.

e Follow your institution's procedures for the pickup and disposal of liquid hazardous waste.

Protocol 4: Disposal of Contaminated Labware and
Personal Protective Equipment (PPE)

» Disposable items such as gloves, pipette tips, and weighing paper that have come into
contact with Nms-P118 should be considered contaminated.

» Collect all contaminated solid waste in a designated, clearly labeled hazardous waste bag or
container.

» Do not dispose of this waste in the regular or biohazardous trash.
o Seal the container and manage it for disposal as solid hazardous chemical waste.
Important Considerations:

¢ Regulatory Compliance: It is crucial to be aware of and comply with all local, state, and
federal regulations regarding hazardous waste disposal. The procedures outlined here are
general guidelines and may need to be adapted to specific institutional policies.

o Acutely Toxic Waste: While "P118" is listed as an acutely toxic waste code by the EPA, this
corresponds to the chemical Endosulfan.[3] Nms-P118 is a different chemical entity and,
based on the available SDS, is not classified as acutely toxic. However, due to its oral
toxicity and environmental hazards, it must be managed as hazardous waste.
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e Consult your EHS Department: Always consult with your institution's Environmental Health
and Safety (EHS) department for specific guidance on hazardous waste management and
disposal procedures. They can provide information on approved waste containers, labeling
requirements, and pickup schedules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of Nms-P118: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b609609#nms-p118-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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